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Compound of Interest

Compound Name: Iris 7-WS carboxylic acid

CAS No.: 1356154-86-3

Cat. No.: B12057365

Get Quote

Executive Summary & Immediate Action
Iris 7-WS Carboxylic Acid is a water-soluble, near-infrared (NIR) cyanine fluorophore.[1]

While often perceived as "just a dye," it carries specific environmental and handling risks.

CRITICAL SAFETY ALERT:

Water Hazard Class (WGK 3): This substance is classified as severely hazardous to water.

[1] Under no circumstances should this dye, even in dilute quantities, be poured down the

sink.

Reactivity: The carboxylic acid moiety is a precursor for conjugation. If activated (e.g., via

EDC/NHS esters), the waste stream may possess additional reactivity hazards.

Disposal Route: All waste must be collected for high-temperature incineration via a licensed

hazardous waste contractor.[1]
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The following data aggregates vendor safety sheets (SDS) and structural analysis of sulfonated

cyanine dyes.

Parameter Specification Operational Implication

CAS Number 1356154-86-3 Use for waste manifesting.[1]

Signal Word WARNING
Standard vigilance required.[1]

[2][3][4]

Hazard Codes H315, H319, H335
Irritant to skin, eyes, and

respiratory system.

WGK Rating Class 3 (Severe)

Zero-discharge policy. Strict

containment of aqueous wash

buffers.[1]

Solubility High (Water/DMSO)

Spills spread rapidly on wet

surfaces; requires immediate

containment.[1]

Stability Light Sensitive

Waste containers must be

amber or foil-wrapped to

prevent unknown

photodegradation products.[1]

Disposal Procedures: The "Zero-Leak" Protocol[1]
This protocol is designed to prevent environmental release and cross-contamination of

fluorescence assays.

A. Solid Waste (Powders & Contaminated Debris)[1]
Scope: Expired lyophilized powder, contaminated gloves, weigh boats, and paper towels.

Protocol:

Do not sweep dry powder.[1][5] This generates aerosolized particulates (H335 respiratory

hazard).[1]
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Place all solid debris into a double-bagged polyethylene (PE) hazardous waste bag.

Label as "Solid Hazardous Waste - Contains Cyanine Dye (Iris 7-WS)."[1]

Sharps: Needles or glass slides contaminated with the dye must go into a rigid

biohazard/sharps container, not soft trash, even if not infectious.

B. Liquid Waste (Stock Solutions & Reaction Mixtures)
[1]

Scope: Unused stock solutions, reaction supernatants, and first-wash buffers.[1]

Segregation Logic:

Aqueous Stream: Solutions >90% water.[1] Collect in High-Density Polyethylene (HDPE)

carboys.[1]

Organic Stream: Solutions containing DMSO, DMF, or Methanol. Collect in solvent-

compatible carboys (check HDPE vs. Glass compatibility for specific solvent).[1]

Neutralization (For Trace Decontamination ONLY):

Note: Do not bleach the main waste stream (risk of exothermic reaction).

For glassware rinsing: Use a 10% Sodium Hypochlorite (Bleach) solution.[1] The

hypochlorite oxidizes the polymethine bridge, destroying the fluorophore (quenching

fluorescence), but the resulting solution must still be collected as hazardous waste due to

the chlorinated byproducts.

C. Spill Management (Emergency Response)
Isolate: Mark the area. The dye is highly visible; prevent tracking it into clean areas.

PPE: Wear nitrile gloves, lab coat, and safety goggles.[6]

Contain:

Liquid: Dike with absorbent pads or vermiculite.[1][4]
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Solid: Cover with wet paper towels (to prevent dust) before wiping.[1]

Decontaminate: Wipe surface with 10% bleach followed by water.[1] Verify removal using a

UV/NIR light source if available (to ensure no background fluorescence remains for future

experiments).[1]

Decision Logic: Waste Stream Segregation
The following diagram illustrates the decision-making process for disposing of Iris 7-WS,

ensuring compliance with RCRA and EU regulations.
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Waste Generation:
Iris 7-WS Carboxylic Acid
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Figure 1: Operational decision tree for segregating Iris 7-WS waste streams. Note the strict

prohibition of drain disposal for aqueous fractions.
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Regulatory Compliance & Classification
United States (RCRA)[1][8]

Classification: Iris 7-WS is generally not P-listed or U-listed.[1]

Characteristic Check:

If dissolved in flammable solvents (Ethanol/Methanol), classify as D001 (Ignitable).[1]

If pure or in water, it is typically classified as Non-Regulated Chemical Waste but must be

managed as hazardous due to aquatic toxicity.

Lab Pack: Recommended disposal method is Lab Pack for incineration.[1]

European Union (REACH/CLP)[1][9]
Waste Code (EWC):

Pure substance: 16 05 06* (laboratory chemicals consisting of or containing hazardous

substances).[1]

Aqueous solutions: 16 10 01* (aqueous liquid wastes containing hazardous substances).

[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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